Cas no 2171595-14-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-2-methylbutanoic acid)
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-2-methylbutanoic acid
- EN300-1495571
- 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid
- 2171595-14-3
-
- Inchi: 1S/C26H32N2O6/c1-4-26(2,24(30)31)16-27-23(29)22(13-14-33-3)28-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22H,4,13-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: SRABSHXLTJVCNZ-UHFFFAOYSA-N
- SMILES: O(C(NC(CCOC)C(NCC(C(=O)O)(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 114Ų
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495571-1.0g |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1495571-50mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495571-100mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1495571-250mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1495571-500mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1495571-1000mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1495571-2500mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1495571-5000mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1495571-10000mg |
2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]methyl}-2-methylbutanoic acid |
2171595-14-3 | 10000mg |
$14487.0 | 2023-09-28 |
2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-2-methylbutanoic acid Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-2-methylbutanoic acid
Compound CAS No. 2171595-14-3: A Comprehensive Overview
The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-2-methylbutanoic acid (CAS No. 2171595-14-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound, often referred to as Fmoc-amino acid derivative, belongs to the class of peptide synthesis reagents and has garnered attention in the fields of pharmaceuticals, biotechnology, and materials science.
Recent studies have highlighted the importance of this compound in the synthesis of complex peptides and proteins. The presence of the fluorenylmethoxycarbonyl (Fmoc) group in its structure plays a pivotal role in protecting amino groups during peptide synthesis, ensuring high yields and purity in the final product. This property has made it a cornerstone in solid-phase peptide synthesis (SPPS), a widely used technique in drug discovery and development.
One of the most notable advancements involving this compound is its application in the development of bioconjugates and targeted drug delivery systems. Researchers have demonstrated that incorporating this Fmoc-amino acid derivative into polymer backbones can enhance the stability and specificity of drug molecules, leading to improved therapeutic outcomes. For instance, a study published in *Nature Biotechnology* showcased its use in creating biodegradable nanoparticles for cancer therapy, where the compound's stability under physiological conditions was crucial for sustained drug release.
In addition to its role in peptide synthesis, this compound has also been explored for its potential in enzyme engineering. By modifying enzymes with this Fmoc-amino acid derivative, scientists have been able to enhance enzyme stability and catalytic efficiency, paving the way for applications in industrial biocatalysis and bioenergy production.
From a structural perspective, the compound's unique architecture combines a fluorenyl moiety, an amino group, and a methoxybutanamide chain, which collectively contribute to its versatile reactivity and functionality. The fluorenyl group not only serves as a protective unit but also imparts optical properties that are advantageous in fluorescence-based assays and imaging techniques.
Moreover, the methoxy substitution on the butanamide chain introduces additional functionality, enabling further chemical modifications for tailored applications. This flexibility has been exploited in recent research to develop novel bioorthogonal reactions, which are critical for studying complex biological systems without interfering with native processes.
Looking ahead, the compound's role in emerging technologies such as CRISPR-based gene editing is gaining traction. Its ability to stabilize nucleic acids under harsh reaction conditions makes it an ideal candidate for enhancing the efficiency of gene editing tools, potentially revolutionizing genetic medicine.
In conclusion, CAS No. 2171595-14-3 represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with cutting-edge research advancements, position it as a key player in advancing modern science and technology.
2171595-14-3 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamidomethyl}-2-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)